Cas no 2171440-63-2 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid
• CAS No: 2171440-63-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6487154
• PubChem ID: 165562131
• Update Time: 2025-11-06

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-hydroxypyrrolidine-3-carboxylic acid
• EN300-1472702
• 2171440-63-2

• Inchi： 1S/C26H30N2O6/c1-2-7-17(14-23(29)28-13-12-26(33,16-28)24(30)31)27-25(32)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22,33H,2,7,12-16H2,1H3,(H,27,32)(H,30,31)/t17-,26?/m0/s1
• InChI Key： WKQRKFOMFBHTRP-WFFHQLTOSA-N
• SMILES： OC1(C(=O)O)CN(C(C[C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No. 2171440-63-2): A Comprehensive Overview

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No. 2171440-63-2) is a specialized Fmoc-protected amino acid derivative that has gained significant attention in the field of peptide synthesis and medicinal chemistry. This compound, with its unique structural features, serves as a crucial building block in the development of novel therapeutic peptides and bioconjugates. Its molecular structure combines a hydroxypyrrolidine moiety with a hexanoyl chain, making it particularly valuable for creating constrained peptide architectures.

The growing interest in peptide-based therapeutics has propelled research into specialized amino acid derivatives like 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid. Recent advancements in drug discovery have highlighted the importance of such compounds in developing targeted therapies for various conditions. The Fmoc protection group in this molecule ensures stability during solid-phase peptide synthesis (SPPS), while the hydroxyl group on the pyrrolidine ring offers additional sites for molecular modification.

From a chemical perspective, CAS 2171440-63-2 exhibits several noteworthy characteristics. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents such as DMF and DMSO. Its molecular weight of 452.51 g/mol and precise stereochemistry at the 3-position make it particularly valuable for creating chiral peptide sequences. Researchers have found that incorporation of this building block can significantly influence the secondary structure and biological activity of resulting peptides.

The applications of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid span multiple areas of biomedical research. In peptide drug development, it serves as a versatile scaffold for creating conformationally restricted analogs of natural peptides. The pharmaceutical industry has shown increasing interest in such derivatives for their potential in developing metabolically stable and bioavailable peptide therapeutics. Additionally, the compound finds use in chemical biology studies exploring protein-protein interactions and signal transduction pathways.

Recent market trends indicate growing demand for specialized amino acid derivatives like CAS 2171440-63-2, particularly in the context of personalized medicine and targeted drug delivery systems. The global peptide therapeutics market, valued at billions of dollars, continues to drive innovation in peptide synthesis reagents. Manufacturers and suppliers are responding to this demand by improving synthetic routes and purification methods for compounds such as 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid, ensuring higher purity and batch-to-batch consistency.

Quality control and characterization of Fmoc-protected amino acid derivatives remain critical considerations for researchers. Standard analytical techniques for CAS 2171440-63-2 include HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. The compound's stability under various storage conditions (typically recommended at 2-8°C under inert atmosphere) makes it suitable for long-term research projects and commercial applications alike.

The synthesis of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid involves multi-step organic transformations starting from commercially available chiral precursors. Key steps typically include Fmoc protection of the amino group, controlled coupling reactions to build the hexanoyl chain, and careful introduction of the hydroxypyrrolidine moiety. Process optimization has focused on improving yields while maintaining excellent enantiomeric purity, which is crucial for its intended applications in asymmetric synthesis.

Looking toward future developments, researchers are exploring novel applications of CAS 2171440-63-2 in peptide-based materials and biomaterials engineering. The compound's ability to introduce specific conformational constraints makes it valuable for designing peptide nanostructures and bioactive surfaces. Additionally, its potential in creating peptide-drug conjugates for improved therapeutic delivery continues to be an active area of investigation in academic and industrial laboratories worldwide.

For researchers working with 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypyrrolidine-3-carboxylic acid, proper handling and storage protocols are essential. While the compound doesn't fall under hazardous classifications, standard laboratory precautions should be followed, including the use of personal protective equipment and proper ventilation. The material safety data sheet (MSDS) provides detailed information about handling, first aid measures, and disposal procedures for this specialized amino acid derivative.

The commercial availability of CAS 2171440-63-2 from multiple specialty chemical suppliers has facilitated its adoption in various research programs. Pricing typically reflects the compound's high purity grade (often ≥95% by HPLC) and the complexity of its synthesis. Bulk quantities are increasingly available to meet the needs of large-scale peptide production projects, while smaller research quantities cater to academic investigators exploring new applications for this versatile building block.